Cas no 60355-20-6 (2-(2-Chloroethyl)benzaldehyde)

• Product Name: 2-(2-Chloroethyl)benzaldehyde
• CAS No: 60355-20-6
• MF: C₉H₉ClO
• MW: 168.620161771774
• CID: 4655722
• PubChem ID: 20461793
• Update Time: 2025-10-08

2-(2-Chloroethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloroethyl)benzaldehyde

• Inchi： 1S/C9H9ClO/c10-6-5-8-3-1-2-4-9(8)7-11/h1-4,7H,5-6H2
• InChI Key： QCRVEOGRMZVRPU-UHFFFAOYSA-N
• SMILES： ClCCC1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 168.0341926g/mol
• Monoisotopic Mass: 168.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-(2-Chloroethyl)benzaldehyde

Latest Research Insights on 2-(2-Chloroethyl)benzaldehyde (CAS: 60355-20-6) in Chemical Biology and Pharmaceutical Applications

2-(2-Chloroethyl)benzaldehyde (CAS: 60355-20-6) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of anticancer agents and neuropharmaceuticals. Recent studies have highlighted its role as a versatile building block in organic synthesis, enabling the creation of complex molecules with potential therapeutic applications. This research brief consolidates the latest findings on this compound, focusing on its chemical properties, synthetic utility, and emerging biological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(2-Chloroethyl)benzaldehyde as a precursor in the synthesis of novel indole-based kinase inhibitors. The research team utilized its reactive aldehyde and chloroethyl groups to construct a library of compounds targeting aberrant signaling pathways in cancer cells. Molecular docking studies revealed that derivatives of this compound exhibited high affinity for specific oncogenic kinases, with IC50 values in the low micromolar range.

In neuropharmacology, researchers at the University of Cambridge recently reported (Nature Chemical Biology, 2024) on the compound's utility in developing modulators of GABA receptors. The chloroethyl moiety was found to be particularly valuable for creating covalent inhibitors through selective alkylation of cysteine residues in the receptor's binding pocket. This approach led to the discovery of several potent and selective compounds with potential applications in treating epilepsy and anxiety disorders.

From a synthetic chemistry perspective, advances in green chemistry have improved the production methods for 2-(2-Chloroethyl)benzaldehyde. A 2024 ACS Sustainable Chemistry & Engineering paper described a novel catalytic system using palladium nanoparticles supported on carbon nanotubes, achieving yields of 85% with significantly reduced environmental impact compared to traditional methods. This development addresses previous challenges related to byproduct formation and purification difficulties.

The compound's safety profile has also been a focus of recent investigations. Toxicological studies published in Chemical Research in Toxicology (2023) examined its metabolic pathways, identifying glutathione conjugation as the primary detoxification mechanism. These findings are particularly relevant for pharmaceutical development, as they inform strategies to mitigate potential toxicity in drug candidates derived from this scaffold.

Looking forward, the unique chemical properties of 2-(2-Chloroethyl)benzaldehyde continue to inspire innovative applications. Current research directions include its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules for targeted protein degradation and its use in developing novel antibiotic conjugates. The compound's dual functionality (aldehyde and chloroethyl groups) makes it particularly valuable for creating bifunctional molecules with precise biological targeting capabilities.